2-(4,4-Difluorocyclohexyl)ethan-1-amine hydrochloride

• IUPAC Name: 2-(4,4-difluorocyclohexyl)ethanamine;hydrochloride
• InChI: InChI=1S/C8H15F2N.ClH/c9-8(10)4-1-7(2-5-8)3-6-11;/h7H,1-6,11H2;1H
• InChI Key: XQHPADFCTSEISW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1CCN)(F)F.Cl
• Molecular Formula: C8H16ClF2N
• Molecular Weight: 199.67 g/mol
• CAS RN: 1780237-68-4

Description

2-(4,4-Difluorocyclohexyl)ethan-1-amine hydrochloride is a chemical compound with the CAS Number: 1780237-68-4. It is a powder at room temperature. The IUPAC name of this compound is 2-(4,4-difluorocyclohexyl)ethan-1-amine hydrochloride.

Molecular Structure Analysis

The InChI code for 2-(4,4-Difluorocyclohexyl)ethan-1-amine hydrochloride is 1S/C9H17F2NO.ClH/c1-13-8(6-12)7-2-4-9(10,11)5-3-7;/h7-8H,2-6,12H2,1H3;1H. This code provides a specific representation of the molecular structure of the compound.

Physical And Chemical Properties Analysis

The physical form of 2-(4,4-Difluorocyclohexyl)ethan-1-amine hydrochloride is a powder. It has a molecular weight of 229.7. The compound is stored at room temperature.

Scientific Research Applications

Radical Transfer Hydroamination

The study of radical transfer hydroamination involving aminated cyclohexadienes, such as 2-(4,4-Difluorocyclohexyl)ethan-1-amine hydrochloride, demonstrates their utility in the synthesis of new 1-aminated-2,5-cyclohexadienes. These compounds are utilized in radical transfer hydroaminations of unactivated and electron-rich double bonds, showing good yields and excellent anti-Markovnikov selectivity. The process tolerates a wide range of functional groups, indicating the versatility of these aminated cyclohexadienes in synthetic chemistry (Guin, Mück‐Lichtenfeld, Grimme, & Studer, 2007).

Transfer Hydrogenation

Cyclohexa-1,4-dienes, including derivatives of 2-(4,4-Difluorocyclohexyl)ethan-1-amine hydrochloride, have been utilized in Brønsted acid-catalyzed transfer hydrogenation. These hydrocarbon-based dihydrogen surrogates provide a novel approach for the transfer hydrogenation of structurally and electronically unbiased alkenes, showcasing an advancement in reductive chemistry applications (Chatterjee & Oestreich, 2016).

Photolysis Studies

The photolysis of diazirine derivatives in the presence of compounds like 2-(4,4-Difluorocyclohexyl)ethan-1-amine hydrochloride leads to products indicating the intermediacy of singlet carbenes. This provides insights into the reactivity of these compounds under photolytic conditions, with implications for their use in photoaffinity probes (Platz et al., 1991).

Synthesis and Characterization

Research into the synthesis and characterization of compounds related to 2-(4,4-Difluorocyclohexyl)ethan-1-amine hydrochloride, such as the study of bk-2C-B, provides valuable information on their chemical properties and potential applications. This includes insights into their structure through analytical techniques like NMR spectroscopy, chromatography, and crystallography, underscoring their relevance in synthetic and medicinal chemistry (Power et al., 2015).

Safety and Hazards

The safety information for 2-(4,4-Difluorocyclohexyl)ethan-1-amine hydrochloride indicates that it has the GHS07 pictogram. The signal word is “Warning” and the hazard statements include H315, H319, and H335. The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.